(5-Hydroxycyclopent-1-en-1-yl)(phenyl)methanone

• CAS No.: 88738-09-4
• Molecular Formula: C12H12O2
• Molecular Weight: 188.22 g/mol
• IUPAC Name: (5-hydroxycyclopenten-1-yl)-phenylmethanone
• InChI: InChI=1S/C12H12O2/c13-11-8-4-7-10(11)12(14)9-5-2-1-3-6-9/h1-3,5-7,11,13H,4,8H2
• InChI Key: KAKVFSYQVNHFBS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=C1)C(=O)C2=CC=CC=C2)O

Description

(5-Hydroxycyclopent-1-en-1-yl)(phenyl)methanone is an organic compound with the molecular formula C12H12O2 and a molecular weight of 188.22 g/mol . This compound is characterized by a cyclopentenone ring substituted with a hydroxy group and a phenyl group attached to the methanone moiety .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Hydroxycyclopent-1-en-1-yl)(phenyl)methanone typically involves the reaction of 4-Hexenal, 6-oxo-6-phenyl-, with appropriate reagents under controlled conditions . The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors and automated systems to control the reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

(5-Hydroxycyclopent-1-en-1-yl)(phenyl)methanone undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form alcohols or other reduced derivatives.

Substitution: The phenyl group can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, reducing agents like sodium borohydride or lithium aluminum hydride for reduction, and various electrophiles or nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxy group may yield ketones, while reduction may produce alcohols .

Scientific Research Applications

(5-Hydroxycyclopent-1-en-1-yl)(phenyl)methanone has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (5-Hydroxycyclopent-1-en-1-yl)(phenyl)methanone involves its interaction with specific molecular targets and pathways. The hydroxy group and the phenyl ring play crucial roles in its binding affinity and activity. The compound may interact with enzymes, receptors, or other proteins, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

• (4-Chloro-phenyl)(5-hydroxycyclopent-1-en-1-yl)methanone
• (5-Hydroxycyclopent-1-en-1-yl)-m-tolyl-methanone
• 1-Cyclopentenyl phenylmethane

Uniqueness

(5-Hydroxycyclopent-1-en-1-yl)(phenyl)methanone is unique due to its specific structural features, such as the hydroxy group on the cyclopentenone ring and the phenyl group attached to the methanone moiety.